Cas no 473838-22-1 (1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester
• CAS No: 473838-22-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 3992325
• Update Time: 2025-07-20

1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester

• Inchi： 1S/C12H22N2O2/c1-3-16-12(15)14-7-6-11(9(2)8-14)13-10-4-5-10/h9-11,13H,3-8H2,1-2H3
• InChI Key： LBFRWJZMFMQWTF-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC2CC2)C(C)C1

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 319.7±35.0 °C(Predicted)
• pka: 8.73±0.20(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester

1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester (CAS No. 473838-22-1): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester, identified by its CAS number 473838-22-1, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This compound, featuring a piperidine core substituted with a cyclopropylamino group and a methyl group at the 3-position, along with an ethyl ester functionality, has garnered attention due to its structural complexity and the diverse biological activities it may exhibit.

From a structural perspective, the piperidine ring is a common pharmacophore in drug discovery, known for its ability to mimic the binding pockets of various biological targets. The presence of the 4-(cyclopropylamino) moiety introduces a unique spatial and electronic profile, which can influence both the compound's solubility and its interaction with biological macromolecules. The ethyl ester group at the carboxyl position further modulates the molecule's properties, potentially affecting its metabolic stability and bioavailability.

In recent years, there has been growing interest in developing novel compounds that incorporate structural elements derived from natural products or other bioactive scaffolds. The 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester structure aligns well with this trend, as it combines elements that have been shown to be pharmacologically relevant. For instance, piperidine derivatives have been extensively studied for their potential as kinase inhibitors, while cyclopropylamino groups are known to enhance binding affinity in certain protein targets.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The specific arrangement of functional groups around the piperidine core suggests that it may interact with proteins or enzymes involved in critical biological pathways. For example, modifications at the 4-position of piperidine derivatives have been shown to influence binding to ATP-binding sites in kinases, making this class of compounds attractive for oncology research.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning models trained on large datasets of bioactive compounds, it is possible to identify potential therapeutic targets for 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester. These predictions can guide experimental efforts and help prioritize compounds for further investigation.

The synthesis of this compound also presents an interesting challenge from a synthetic chemistry standpoint. The introduction of both cyclopropyl and amino functionalities requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic transformations, offer powerful tools for constructing complex molecular frameworks efficiently.

In addition to its potential as a lead compound for drug discovery, 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester may find applications in other areas of chemical biology. For instance, it could serve as a building block for more complex molecules or be used in biochemical assays to probe enzyme mechanisms. Its unique structural features make it a valuable tool for researchers studying protein-ligand interactions and developing novel chemical probes.

The ethical considerations surrounding the development and use of new chemical entities are also important. As research continues to uncover the full potential of compounds like 1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester, it is essential to ensure that studies are conducted responsibly and with appropriate safeguards in place. This includes adherence to regulatory guidelines and maintaining transparency in research practices.

The future directions for research on this compound are numerous. Further exploration of its biological activity will likely involve both in vitro assays and in vivo studies to evaluate its efficacy and safety profile. Additionally, computational studies could provide deeper insights into its mechanism of action and help guide structure-activity relationship (SAR) studies.

In conclusion,1-Piperidinecarboxylic acid, 4-(cyclopropylamino)-3-methyl-, ethyl ester (CAS No. 473838-22-1) represents a promising candidate for further investigation in chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs.